4,6-dichloro-1-ethyl-1H-pyrrolo[3,2-c]pyridine

• Molecular Formula: C9H8Cl2N2
• Molecular Weight: 215.08 g/mol
• IUPAC Name: 4,6-dichloro-1-ethylpyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C9H8Cl2N2/c1-2-13-4-3-6-7(13)5-8(10)12-9(6)11/h3-5H,2H2,1H3
• InChI Key: QAPGEUIVHFRPTI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C(N=C(C=C21)Cl)Cl

Description

4,6-dichloro-1-ethyl-1H-pyrrolo[3,2-c]pyridine is a useful research compound. Its molecular formula is C9H8Cl2N2 and its molecular weight is 215.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4,6-dichloro-1H-pyrrolo[3,2-c]pyridine (250 mg, 1.34 mmol) in tetrahydrofuran (4 mL) at 0° C. was treated with a 60% dispersion of sodium hydride in mineral oil (64.2 mg, 2.67 mmol) followed by iodoethane (229 mg, 1.47 mmol). After stirring at 0° C. for 0.5 h, the reaction mixture was allowed to warm to room temperature and was stirred at room temperature overnight. At this time, the resulting mixture was quenched with a saturated aqueous sodium bicarbonate solution. The reaction mixture was extracted with ethyl acetate. The combined organics were washed with a saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated in vacuo. Flash chromatography (30% ethyl acetate/hexane) afforded 4,6-dichloro-1-ethyl-1H-pyrrolo[3,2-c]pyridine (200 mg, 69.6%). LC-MS calcd. for C9H8Cl2N2 [(M)+] 214, obsd. 214.9.